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Compound of Interest

Compound Name: Arbidol Impurity I

CAS No.: 153633-10-4

Cat. No.: B601525

Get Quote

Executive Summary & Impurity Identification
In the development and manufacturing of Arbidol (Umifenovir), a broad-spectrum antiviral

indole derivative, the control of process-related impurities is critical for meeting ICH Q3A/Q3B

guidelines.[1] Impurity I (CAS: 153633-10-4) is a significant process-related impurity arising

from the over-bromination of the indole core during the synthesis of the active pharmaceutical

ingredient (API).

Unlike oxidative degradants (e.g., Arbidol Sulfoxide), Impurity I is structurally stable but poses

challenges in purification due to its physicochemical similarity to the parent drug.
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Parameter Description

Common Name Arbidol Impurity I (In-house designation)

Chemical Name

Ethyl 6,7-dibromo-4-((dimethylamino)methyl)-5-

hydroxy-1-methyl-2-((phenylthio)methyl)-1H-

indole-3-carboxylate

Parent API Umifenovir (6-bromo analog)

CAS Number 153633-10-4

Molecular Formula C₂₂H₂₄Br₂N₂O₃S

Molecular Weight 556.32 g/mol (vs. 477.4 API)

Structural Distinction
Presence of a second bromine atom at the C7

position of the indole ring.[1][2][3][4]

Formation Mechanism (Process Origin)
Understanding the origin of Impurity I is the first step in stability and control.[1] The synthesis of

Arbidol involves the bromination of the indole intermediate.[1] Impurity I is generated via

electrophilic aromatic substitution when the reaction conditions (stoichiometry of brominating

agent, temperature, or reaction time) are uncontrolled, leading to di-substitution.

Diagram 1: Formation Pathway of Impurity I
The following logic flow illustrates the kinetic competition between the desired mono-

bromination and the undesired di-bromination.
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Caption: Kinetic pathway showing the sequential bromination leading to Impurity I. Strict

stoichiometric control is required to prevent the transformation of the API into Impurity I.

Solubility Profile
Impurity I exhibits a solubility profile governed by the hydrophobic effect of the additional

bromine atom.[1] The introduction of a second halogen increases the lipophilicity (LogP)

compared to the parent Arbidol.

Comparative Solubility Data (Estimated vs. Observed)
The following table synthesizes experimental observations of the parent drug with the

structural-activity relationship (SAR) projections for Impurity I.
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Solvent System
Arbidol (API)
Solubility

Impurity I Solubility
(Profile)

Causality /
Rationale

Water (pH 1.2 - 6.8)
Practically Insoluble

(< 0.1 mg/mL)
Lower Solubility

The dibromo-

substitution increases

hydrophobicity,

making aqueous

dissolution even more

difficult than the API.

[1]

Methanol / Ethanol Soluble (> 10 mg/mL) Soluble

Indole esters

generally show high

affinity for lower

alcohols; the extra Br

has minimal impact

here.[1]

DMSO / DMF
Freely Soluble (> 20

mg/mL)
Freely Soluble

Polar aprotic solvents

disrupt the crystal

lattice effectively for

both mono- and di-

bromo variants.[1]

Acetonitrile Soluble Soluble

Critical for HPLC

method development;

Impurity I will elute

after Arbidol in

Reverse Phase (RP)

systems due to higher

hydrophobicity.[1]

Hexane / Heptane Insoluble Slightly Soluble

The increased

lipophilicity may allow

trace solubility in non-

polar solvents, unlike

the salt form of the

API.[1]
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Experimental Implication: When performing "salting out" or crystallization purification steps,

Impurity I is likely to co-precipitate with the API due to their similar solubility windows in

organic/aqueous mixtures.[1]

Stability Profile & Degradation Pathways
While Impurity I is a stable process impurity, it is subject to the same stress-degradation

pathways as the parent molecule.[1] Stability studies must account for its potential to degrade

into secondary byproducts.

Chemical Stability[1]
Hydrolytic Stability (Acid/Base):

Mechanism:[1][3] The ethyl ester moiety at position 3 is susceptible to hydrolysis.[1]

Observation: Under basic conditions (pH > 9), Impurity I hydrolyzes to the corresponding

6,7-dibromo-carboxylic acid. This degradation is rapid and irreversible.

Acidic Conditions: Relatively stable, though prolonged exposure to strong acid (0.1 N HCl)

at elevated temperatures will induce hydrolysis.

Oxidative Stability:

Mechanism:[1][3] The sulfide linker (-S-CH₂-Ph) is a "soft" nucleophile prone to oxidation.

[1]

Observation: Exposure to peroxides or atmospheric oxygen over time converts Impurity I

into its Sulfoxide and Sulfone analogs.

Note: The presence of two electron-withdrawing bromine atoms on the indole ring slightly

deactivates the sulfur towards oxidation compared to the mono-bromo API, potentially

making Impurity I more oxidatively stable than Arbidol itself.[1]

Photostability
Indole derivatives are inherently photosensitive.[1] Upon exposure to UV light (ICH Q1B

conditions), Impurity I undergoes photo-oxidation and potential debromination (radical
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mechanism), though the latter is slow.

Diagram 2: Degradation Map of Impurity I
This diagram outlines the divergent degradation pathways for Impurity I under stress

conditions.[1]
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Click to download full resolution via product page

Caption: Stress degradation pathways. Hydrolysis targets the ester (left), while oxidation

targets the sulfide linker (right).

Analytical Strategy: Identification & Quantification
Distinguishing Impurity I from Arbidol requires specific analytical techniques due to their

structural similarity.

Mass Spectrometry (The "Smoking Gun")
The most definitive method for identification is the Isotopic Pattern Analysis in LC-MS.[1]

Arbidol (1 Br): Shows a 1:1 doublet isotope pattern (M and M+2) due to ⁷⁹Br and ⁸¹Br.[1]

Impurity I (2 Br): Shows a 1:2:1 triplet pattern (M, M+2, M+4).[1]
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Protocol: Use ESI+ mode. Look for the parent ion at m/z ~557 (depending on protonation).

The distinctive triplet at 557, 559, 561 confirms the dibromo species.

HPLC Method Parameters
To separate Impurity I (more hydrophobic) from Arbidol, a gradient elution is recommended.[1]

Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm.[1]

Mobile Phase A: 0.1% Formic Acid in Water (or Ammonium Acetate buffer pH 4.5).[1]

Mobile Phase B: Acetonitrile.

Gradient:

0-5 min: 20% B (Isocratic)

5-20 min: 20% → 80% B (Linear Gradient)

Retention Time (RT):

Arbidol: ~12 min[1]

Impurity I: ~15-16 min (Elutes after API due to higher LogP).

Detection: UV at 254 nm or 315 nm (Indole absorption).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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